(-)-O-Methylcularicine hydrochloride

• Molecular Formula: C19H20ClNO4
• Molecular Weight: 361.8 g/mol
• IUPAC Name: (13R)-20-methoxy-14-methyl-2,6,8-trioxa-14-azapentacyclo[11.7.1.03,11.05,9.017,21]henicosa-1(20),3,5(9),10,17(21),18-hexaene;hydrochloride
• InChI: InChI=1S/C19H19NO4.ClH/c1-20-6-5-11-3-4-14(21-2)19-18(11)13(20)7-12-8-16-17(23-10-22-16)9-15(12)24-19;/h3-4,8-9,13H,5-7,10H2,1-2H3;1H/t13-;/m1./s1
• InChI Key: KATUMLIHORNYOL-BTQNPOSSSA-N
• Isomeric SMILES: CN1CCC2=C3[C@H]1CC4=CC5=C(C=C4OC3=C(C=C2)OC)OCO5.Cl
• Canonical SMILES: CN1CCC2=C3C1CC4=CC5=C(C=C4OC3=C(C=C2)OC)OCO5.Cl

Description

(-)-O-Methylcularicine hydrochloride is a naturally occurring alkaloid derivative, structurally characterized by a benzylisoquinoline backbone with an O-methyl substituent and a hydrochloride salt. Its structural analogs (e.g., O-methylated hydrochlorides) suggest it may exhibit enhanced solubility and stability compared to non-salt forms, a common feature of hydrochlorides in drug formulations .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following hydrochlorides share structural or functional similarities with (-)-O-Methylcularicine hydrochloride, such as O-methylation, aromaticity, or pharmacological relevance:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
O-Methylhydroxylamine Hydrochloride	CH₅NO·HCl	83.52	O-methylated hydroxylamine; used in organic synthesis and as a nucleophile
Methylethylamine Hydrochloride	C₃H₁₀ClN	95.57	Simple aliphatic amine salt; utilized in chemical intermediates
Clindamycin Hydrochloride	C₁₈H₃₄Cl₂N₂O₅S	461.90	Antibiotic with a thioether and amide groups; demonstrates pH-dependent solubility
Demeclocycline Hydrochloride	C₂₁H₂₂Cl₂N₂O₈	501.31	Tetracycline antibiotic; O-methyl and amide groups; photodegradable
4-Chloro-2-methoxyaniline Hydrochloride	C₇H₉Cl₂NO	202.06	Aromatic amine with O-methyl and chloro substituents; used in dyes

Physicochemical Properties

• Solubility : Hydrochlorides generally exhibit higher aqueous solubility than their freebase counterparts. For example, O-methylhydroxylamine hydrochloride is highly soluble in water (>100 mg/mL), a trait critical for bioavailability . Clindamycin hydrochloride also shows pH-dependent solubility, with optimal dissolution in acidic conditions .
• Stability : Demeclocycline hydrochloride is prone to photodegradation, a common issue with aromatic hydrochlorides, necessitating protective storage . In contrast, simpler hydrochlorides like methylethylamine hydrochloride are more stable under ambient conditions .

Pharmacological Activity

• Antimicrobial Activity: Clindamycin hydrochloride targets bacterial protein synthesis, while demeclocycline hydrochloride inhibits matrix metalloproteinases. (-)-O-Methylcularicine hydrochloride’s benzylisoquinoline structure may similarly target DNA topoisomerases or microtubules, akin to other alkaloid-derived drugs .
• Kinetics : Dissolution kinetics of famotidine hydrochloride (a structurally distinct HCl salt) follow first-order models, suggesting that (-)-O-Methylcularicine hydrochloride may require similar formulation strategies for sustained release .